Cas no 118679-18-8 (2-(bromomethyl)-5-nitro-1-benzofuran)

• Product Name: 2-(bromomethyl)-5-nitro-1-benzofuran
• CAS No: 118679-18-8
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD00800967
• CID: 131917
• PubChem ID: 11414179
• Update Time: 2025-04-19

2-(bromomethyl)-5-nitro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• Benzofuran,2-(bromomethyl)-5-nitro-
• 2-(bromomethyl)-5-nitro-1-benzofuran
• 2-BROMOMETHYL-5-NITROBENZOFURAN
• 2-(Bromomethyl)-5-nitrobenzofuran
• DTXSID90465169
• EN300-8678479
• 2-bromomethyl-5-nitro-benzofuran
• 118679-18-8
• SFJHMWIZTGVIBR-UHFFFAOYSA-N
• SCHEMBL8381918

• MDL： MFCD00800967
• Inchi： 1S/C9H6BrNO3/c10-5-8-4-6-3-7(11(12)13)1-2-9(6)14-8/h1-4H,5H2
• InChI Key： SFJHMWIZTGVIBR-UHFFFAOYSA-N
• SMILES： BrCC1=CC2C=C(C=CC=2O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.95300
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 58.96000
• LogP: 3.75910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans